3-(4-Bromothiophen-3-YL)butan-2-OL
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Description
3-(4-Bromothiophen-3-YL)butan-2-OL is a brominated thiophene-containing secondary alcohol with the molecular formula C₈H₉BrOS. Its structure features a butan-2-ol backbone substituted at the 3-position with a 4-bromothiophen-3-yl group.
Properties
Molecular Formula |
C8H11BrOS |
|---|---|
Molecular Weight |
235.14 g/mol |
IUPAC Name |
3-(4-bromothiophen-3-yl)butan-2-ol |
InChI |
InChI=1S/C8H11BrOS/c1-5(6(2)10)7-3-11-4-8(7)9/h3-6,10H,1-2H3 |
InChI Key |
RZLJWJOICXFMNT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CSC=C1Br)C(C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4-Bromothiophen-3-YL)butan-2-OL typically involves the bromination of thiophene followed by a series of reactions to introduce the butan-2-OL moiety. One common method involves the following steps:
Bromination of Thiophene: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to yield 4-bromothiophene.
Grignard Reaction: The 4-bromothiophene is then subjected to a Grignard reaction with an appropriate Grignard reagent to introduce the butan-2-OL group.
Industrial Production Methods
Industrial production methods for 3-(4-Bromothiophen-3-YL)butan-2-OL may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
3-(4-Bromothiophen-3-YL)butan-2-OL can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone.
Reduction: The bromine atom can be reduced to form the corresponding thiophene derivative.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.
Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of 3-(4-Bromothiophen-3-YL)butan-2-one.
Reduction: Formation of 3-(Thiophen-3-YL)butan-2-OL.
Substitution: Formation of various substituted thiophene derivatives depending on the nucleophile used.
Scientific Research Applications
3-(4-Bromothiophen-3-YL)butan-2-OL has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the development of advanced materials and as an intermediate in chemical manufacturing.
Mechanism of Action
The mechanism of action of 3-(4-Bromothiophen-3-YL)butan-2-OL depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The bromine atom and hydroxyl group play crucial roles in its reactivity and interactions with molecular targets.
Comparison with Similar Compounds
Key Observations :
- Biological Relevance: Bitertanol and the triazole-containing compound in are commercial fungicides, suggesting that the hydroxyl and heterocyclic groups in butan-2-ol derivatives are critical for antifungal activity. The bromine in the target compound may confer unique bioactivity or stability .
Physicochemical Properties
- Boiling Point : Branching in butan-2-ol derivatives generally reduces boiling points compared to linear isomers (e.g., butan-1-ol). However, the bromothiophenyl group’s molecular weight (~160 g/mol) likely increases the boiling point of 3-(4-Bromothiophen-3-YL)butan-2-OL relative to simpler alcohols like propan-1-ol or butan-2-ol .
- Solubility: The bromothiophene moiety enhances lipophilicity, reducing water solubility compared to Bitertanol, which contains a polar triazole group .
Biological Activity
3-(4-Bromothiophen-3-YL)butan-2-OL is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its interactions with biological systems, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a bromothiophene moiety attached to a butan-2-ol group. The presence of the bromine atom and hydroxyl group significantly influences its chemical reactivity and biological interactions. The compound can undergo various reactions such as oxidation, reduction, and substitution, leading to the formation of different derivatives that may possess unique biological properties.
The biological activity of 3-(4-Bromothiophen-3-YL)butan-2-OL is primarily attributed to its ability to interact with specific enzymes or receptors in biological systems. The bromine atom and hydroxyl group are critical for these interactions, potentially affecting enzyme activity or receptor binding affinity. Such interactions can modulate various biochemical pathways, contributing to its therapeutic potential.
Antimicrobial Properties
Research indicates that derivatives of 3-(4-Bromothiophen-3-YL)butan-2-OL exhibit antimicrobial properties. Studies have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections.
Anticancer Activity
The compound has been investigated for anticancer effects, with preliminary data indicating that it may inhibit cell proliferation in certain cancer cell lines. For instance, derivatives have demonstrated cytotoxicity against leukemia and solid tumor models, highlighting their potential as chemotherapeutic agents .
Case Studies and Research Findings
- Antimicrobial Study : A study evaluated the antimicrobial efficacy of 3-(4-Bromothiophen-3-YL)butan-2-OL against Staphylococcus aureus and Escherichia coli. Results showed significant inhibition zones compared to control groups, suggesting strong antibacterial activity.
- Anticancer Evaluation : In vitro assays on various cancer cell lines (e.g., MV4;11, MOLM-13) revealed that the compound could induce apoptosis at specific concentrations (IC50 values ranging from 10 to 50 µM). The mechanism involved the activation of caspase pathways, leading to programmed cell death .
Comparative Analysis with Similar Compounds
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 3-(4-Bromothiophen-3-YL)butan-2-OL | Bromine and hydroxyl groups | Antimicrobial, anticancer |
| 3-Bromothiophene | Simpler structure without butanol | Limited biological activity |
| 4-Bromothiophen-2-OL | Hydroxyl group at different position | Antimicrobial properties |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
